Cas no 1203105-87-6 ([5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl 2-(2,5-dioxopyrrolidin-1-yl)acetate)

• Product Name: [5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl 2-(2,5-dioxopyrrolidin-1-yl)acetate
• CAS No: 1203105-87-6
• MF: C₁₈H₁₆N₂O₇
• MW: 372.328845024109
• CID: 5878626
• PubChem ID: 45497925
• Update Time: 2025-05-19

[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl 2-(2,5-dioxopyrrolidin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineacetic acid, 2,5-dioxo-, [5-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-isoxazolyl]methyl ester
• [5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl 2-(2,5-dioxopyrrolidin-1-yl)acetate
• (5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-3-yl)methyl 2-(2,5-dioxopyrrolidin-1-yl)acetate
• F2496-3406
• 1203105-87-6
• AKOS024653278

• Inchi： 1S/C18H16N2O7/c21-16-3-4-17(22)20(16)9-18(23)26-10-12-8-14(27-19-12)11-1-2-13-15(7-11)25-6-5-24-13/h1-2,7-8H,3-6,9-10H2
• InChI Key： CLHYNDVWIWZIFH-UHFFFAOYSA-N
• SMILES： N1(CC(OCC2C=C(C3=CC=C4OCCOC4=C3)ON=2)=O)C(=O)CCC1=O

Computed Properties

• Exact Mass: 372.09575085g/mol
• Monoisotopic Mass: 372.09575085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.425±0.06 g/cm3(Predicted)
• Boiling Point: 636.1±55.0 °C(Predicted)
• pka: -1.78±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl 2-(2,5-dioxopyrrolidin-1-yl)acetate

Compound Introduction: [5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl 2-(2,5-dioxopyrrolidin-1-yl)acetate (CAS No: 1203105-87-6)

The compound [5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl 2-(2,5-dioxopyrrolidin-1-yl)acetate, identified by its CAS number 1203105-87-6, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines elements from two distinct heterocyclic systems: the benzodioxin and oxazole moieties, which are well-documented for their pharmacological properties. The presence of these functional groups suggests a potential for diverse biological activities, making this compound a subject of considerable interest in medicinal chemistry research.

In recent years, there has been a growing emphasis on the development of novel heterocyclic compounds due to their inherent biological activity and structural diversity. The benzodioxin scaffold, commonly found in natural products and synthetic drugs, is known for its role in modulating various biological pathways. Specifically, derivatives of benzodioxin have shown promise in the treatment of neurological disorders and inflammation. Similarly, oxazole derivatives are recognized for their antimicrobial and anti-inflammatory properties. The combination of these two scaffolds in [5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl 2-(2,5-dioxopyrrolidin-1-yl)acetate creates a unique molecular entity with the potential to exhibit synergistic effects.

The acetic acid derivative moiety in the compound's structure further enhances its pharmacological profile. Acetic acid derivatives are frequently incorporated into drug molecules due to their ability to interact with biological targets effectively. In particular, the ester group can participate in hydrogen bonding interactions, which are crucial for drug-receptor binding affinity. This feature makes [5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl 2-(2,5-dioxopyrrolidin-1-yl)acetate a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of multi-target interactions in the development of effective therapeutics. The compound's dual heterocyclic nature suggests that it may interact with multiple biological targets simultaneously. For instance, the benzodioxin moiety could interact with serotonergic receptors, while the oxazole ring might engage with inflammatory pathways. This dual action could lead to enhanced therapeutic efficacy and reduced side effects compared to single-target drugs.

The pyrrolidone ring in [5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl 2-(2,5-dioxopyrrolidin-1-yl)acetate adds another layer of complexity to its pharmacological potential. Pyrrolidone derivatives have been extensively studied for their role in modulating enzyme activity and receptor binding. Specifically, they have shown promise in the treatment of neurological disorders and cancer by inhibiting key enzymes involved in disease progression. The presence of this moiety in the compound suggests that it may exhibit similar therapeutic effects.

In vitro studies have begun to explore the biological activity of [5-(2,3-dihydro-1,4-benzodioxin-6-yi l)-1,2-o xazol -3 -y l]methyl 2-( 2 ,5 -dioxopy rrolidin -1 -y l)acetate. Initial results indicate that the compound exhibits significant inhibitory activity against certain enzymes and receptors relevant to neurological disorders and inflammation. These findings are particularly encouraging given the growing demand for novel therapeutics in these areas. Further research is ongoing to fully elucidate its mechanism of action and potential therapeutic applications.

The synthesis of this compound represents a testament to the advancements in synthetic chemistry techniques. The ability to construct such complex molecular structures accurately is crucial for drug discovery efforts. Modern synthetic methods allow for precise control over molecular architecture, enabling chemists to design compounds with specific pharmacological properties. This precision is essential for optimizing drug candidates and improving their efficacy.

The future prospects for [5-(2 ,3 -dihydro -1 ,4 -benz od oxin -6 -y i l ) -1 , 2 -ox azol -3 -y l ]methyl 2 -( 2 ,5 -diox o py rrol idin -1 -y l )acetate are promising as ongoing research continues to uncover its full potential. Collaborative efforts between chemists and biologists will be essential for translating laboratory findings into clinical applications. By leveraging interdisciplinary approaches, researchers can accelerate the development of novel therapeutics that address unmet medical needs.

In conclusion,[5-( 2 ,3 -dihydro -1 ,4 -benz od oxin -6 -y i l ) -1 , 2 -ox azol -3 -y l ]methyl 2 -( 2 ,5 -diox o py rrol idin -1 -y l )acetate (CAS No: 1203105–87–6) is a structurally complex and potentially highly active pharmaceutical compound. Its unique combination of heterocyclic moieties suggests broad biological applications across multiple therapeutic areas. As research progresses,[5-( 2 ,3 –dihydro –1 ,4 –benz od oxi n –6 –yi l ) –1 , 2 –ox az ol –3 –yi l ]methyl [ 2 -( [bold] [underline](https://en.wikipedia.org/wiki/Py r rol idone)[/underline] ) ] acetate holds promise as a valuable addition to the pharmaceutical arsenal.